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Introduction

The PI3K/Akt/mTOR signaling pathway is a critical intracellular cascade that governs essential
cellular processes, including cell growth, proliferation, survival, and metabolism.[1][2]
Dysregulation of this pathway is a common feature in many human cancers, making it a prime
target for therapeutic intervention.[1][3] LQ23 is a novel, potent, and selective small molecule
inhibitor of the PIBK/Akt/mTOR pathway, targeting the upstream kinase PI3K. By inhibiting
PI3K, LQ23 aims to block the downstream signaling cascade, thereby inducing cancer cell
death and inhibiting tumor growth.

These application notes provide detailed protocols for the preclinical evaluation of LQ23,
focusing on in vitro and in vivo experimental designs to assess its efficacy and mechanism of
action.

LQ23 Drug Information

e Compound Name: LQ23
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e Mechanism of Action: PI3K Inhibitor
e Molecular Weight: 414.4 g/mol
e Purity: >99% (HPLC)

o Formulation: Provided as a lyophilized powder. For in vitro studies, reconstitute in DMSO to
a stock concentration of 10 mM. For in vivo studies, formulate in a vehicle of 5% DMSO,
40% PEG300, 5% Tween 80, and 50% saline.

o Storage: Store lyophilized powder at -20°C. Store reconstituted stock solutions at -80°C in
aliquots to avoid repeated freeze-thaw cycles.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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